Cas no 1346697-30-0 (3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine)

• Product Name: 3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
• CAS No: 1346697-30-0
• MF: C₁₄H₂₃BN₂O₃
• MW: 278.155023813248
• CID: 1034146
• PubChem ID: 71302682
• Update Time: 2025-06-14

3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxypropan-1-amine
• 1346697-30-0
• DTXSID60744711
• 3-{[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propan-1-amine
• 3-(4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-yloxy)propan-1-amine
• DB-240455

• Inchi： 1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)11-6-8-17-12(10-11)18-9-5-7-16/h6,8,10H,5,7,9,16H2,1-4H3
• InChI Key： FFGFFIMQUATKMJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCCCN)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 278.1801728g/mol
• Monoisotopic Mass: 278.1801728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine

Comprehensive Overview of 3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine (CAS No. 1346697-30-0)

The compound 3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine (CAS No. 1346697-30-0) is a highly specialized boron-containing intermediate with significant applications in pharmaceutical research and material science. Its unique structure, featuring a pyridine core linked to a dioxaborolane moiety, makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

In recent years, the demand for boronic acid derivatives like this compound has surged due to their role in developing targeted therapies and bioconjugation techniques. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group enhances stability, a feature often highlighted in forums discussing reaction optimization. This aligns with trending searches on "how to improve boron reagent shelf life" and "stable boronate esters for drug discovery."

The propan-1-amine tail in the structure introduces primary amine reactivity, enabling further functionalization—a key advantage for researchers exploring proteolysis-targeting chimeras (PROTACs) or fluorescent probes. Online discussions frequently query "amine-modified boron compounds for biolabeling," underscoring its relevance. Analytical data (e.g., NMR, HPLC) for this compound is often requested in academic circles, reflecting its high purity requirements.

From an industrial perspective, scalability of such heterocyclic boronates is a hot topic. Patent analyses reveal growing interest in streamlined syntheses of similar structures, coinciding with search trends like "cost-effective boronate synthesis" and "pyridine-boronate applications in OLEDs." The compound’s CAS No. 1346697-30-0 is increasingly cited in publications on catalytic C-N bond formation, another trending research area.

Environmental and handling considerations are also frequently searched. While not classified as hazardous, proper storage of air-sensitive boronates under inert conditions is emphasized—addressing common queries like "handling moisture-sensitive boron reagents." This compound exemplifies the intersection of medicinal chemistry and advanced materials, making it a focal point for interdisciplinary innovation.